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Compound of Interest

Compound Name: Remeglurant

Cat. No.: B1679265 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Remeglurant, a selective antagonist of the mGlu5 receptor. The

following procedures are intended for researchers, scientists, and drug development

professionals in a laboratory setting. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Based on its Safety Data Sheet (SDS), Remeglurant is not classified as a hazardous

substance or mixture under the OSHA Hazard Communication Standard (29 CFR 1910.1200).

[1] However, it is imperative to handle and dispose of this compound in accordance with good

laboratory practices and local regulations to minimize environmental impact.

Key Safety and Disposal Information
The following table summarizes the essential data regarding Remeglurant's safety and

disposal.
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Parameter Value/Instruction Source

Hazard Classification
Not a hazardous substance or

mixture.
Sigma-Aldrich SDS[1]

Primary Exposure Routes
Inhalation, skin contact, eye

contact, ingestion.
Sigma-Aldrich SDS[1]

Personal Protective Equipment

(PPE)

Protective gloves, chemical

safety goggles, lab coat.
Sigma-Aldrich SDS[1]

Sink Disposal
Prohibited. Do not let product

enter drains.[1]
General Laboratory Guidelines

Trash Disposal (Solid Waste)

Prohibited for the compound

itself. Permissible for properly

decontaminated empty

containers.

General Laboratory Guidelines

Recommended Disposal

Method

Collection by a licensed

chemical waste management

service for incineration.

General Laboratory Guidelines

Spill Cleanup

Take up dry, avoid dust

generation, and collect in a

suitable container for disposal.

Sigma-Aldrich SDS

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the safe disposal of Remeglurant in
a laboratory setting.

1. Disposal of Unused or Waste Remeglurant (Solid)

Step 1: Segregation.

Identify all Remeglurant waste, including expired compounds, contaminated material, and

unwanted pure substances.
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Segregate Remeglurant waste into a dedicated, clearly labeled container. Use a

container that is compatible with the chemical, such as a securely sealed plastic or glass

bottle.

The label should clearly state "Non-Hazardous Pharmaceutical Waste: Remeglurant".

Step 2: Collection and Storage.

Store the waste container in a designated satellite accumulation area for chemical waste.

Ensure the container is kept closed except when adding waste.

Do not mix Remeglurant with hazardous wastes such as solvents, acids, or bases.

Step 3: Arrange for Pickup.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup.

Follow all institutional procedures for waste manifest and handoff.

2. Disposal of Empty Remeglurant Containers

Step 1: Decontamination.

Ensure the container is as empty as possible, with all solid material removed by standard

practices.

While not classified as acutely hazardous, it is good practice to rinse the empty container

with a suitable solvent (e.g., ethanol or water) to remove any residual compound.

Collect the rinsate as chemical waste and add it to a designated non-hazardous liquid

waste stream, if permitted by your institution, or manage it as Remeglurant waste.

Step 2: Defacing.

Completely remove or deface the original manufacturer's label to prevent misidentification.

Step 3: Final Disposal.
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Once decontaminated and defaced, the empty container can typically be disposed of in

the regular laboratory glass or plastic recycling stream, or as general waste, in accordance

with institutional policy.

3. Management of Remeglurant-Contaminated Materials

Step 1: Identification.

This includes items such as contaminated gloves, weigh boats, or absorbent paper from

spill cleanup.

Step 2: Collection.

Place all solid waste contaminated with Remeglurant into a designated waste bag or

container, separate from general trash.

Label the container as "Non-Hazardous Pharmaceutical Waste".

Step 3: Disposal.

Dispose of the container through your institution's chemical waste management stream.

Mandatory Visualizations
Disposal Decision Workflow for Remeglurant

The following diagram illustrates the logical steps for determining the proper disposal pathway

for Remeglurant and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1679265?utm_src=pdf-body
https://www.benchchem.com/product/b1679265?utm_src=pdf-body
https://www.benchchem.com/product/b1679265?utm_src=pdf-body
https://www.benchchem.com/product/b1679265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify
Remeglurant Waste

What is the form
of the waste?

Solid Remeglurant
(Unused/Expired)

  Solid Compound

Empty Original
Container

  Empty Container

Contaminated Labware
(Gloves, Weigh Boats)Contaminated Material 

Segregate in Labeled
'Non-Hazardous'
Waste Container

Triple Rinse Container
with Suitable Solvent

Collect in Designated
'Non-Hazardous'
Solid Waste Bag

Store in Satellite
Accumulation Area

Collect Rinsate as
Chemical Waste

Deface or Remove
Original Label

Arrange for Pickup by
EHS/Licensed Contractor

Dispose of Container
in Lab Trash/Recycling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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